Cas no 2172559-39-4 (3-amino(pyridin-3-yl)methylazetidin-3-ol)

• Product Name: 3-amino(pyridin-3-yl)methylazetidin-3-ol
• CAS No: 2172559-39-4
• MF: C₉H₁₃N₃O
• MW: 179.219021558762
• CID: 6202266
• PubChem ID: 165601734
• Update Time: 2025-05-20

3-amino(pyridin-3-yl)methylazetidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino(pyridin-3-yl)methylazetidin-3-ol
• 3-[amino(pyridin-3-yl)methyl]azetidin-3-ol
• 2172559-39-4
• EN300-1651736

• Inchi： 1S/C9H13N3O/c10-8(9(13)5-12-6-9)7-2-1-3-11-4-7/h1-4,8,12-13H,5-6,10H2
• InChI Key： ORPTXKATYMGTHX-UHFFFAOYSA-N
• SMILES： OC1(C(C2C=NC=CC=2)N)CNC1

Computed Properties

• Exact Mass: 179.105862047g/mol
• Monoisotopic Mass: 179.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.7
• Topological Polar Surface Area: 71.2Ų

Additional information on 3-amino(pyridin-3-yl)methylazetidin-3-ol

Introduction to 3-amino(pyridin-3-yl)methylazetidin-3-ol (CAS No. 2172559-39-4)

3-amino(pyridin-3-yl)methylazetidin-3-ol, identified by its Chemical Abstracts Service (CAS) number 2172559-39-4, is a compound of significant interest in the field of pharmaceutical chemistry. This heterocyclic molecule features a pyridine ring linked to an azetidinone scaffold, with an amine functional group at the 3-position of the azetidinone ring and a methyl substituent attached to the pyridine nitrogen. The unique structural configuration of this compound positions it as a promising candidate for further exploration in drug discovery and medicinal chemistry.

The molecular structure of 3-amino(pyridin-3-yl)methylazetidin-3-ol exhibits a high degree of functional diversity, which is critical for its potential biological activity. The presence of both nitrogen-rich heterocycles and an amine moiety suggests that this compound may interact with various biological targets, including enzymes and receptors. Such interactions are often pivotal in modulating cellular processes, making this compound a valuable asset in the development of novel therapeutic agents.

In recent years, there has been growing interest in the design and synthesis of molecules that incorporate multiple pharmacophoric elements. The combination of a pyridine ring and an azetidinone core in 3-amino(pyridin-3-yl)methylazetidin-3-ol aligns with this trend, as these structural motifs have been extensively studied for their potential pharmacological properties. Pyridine derivatives, in particular, are well-documented for their role in various therapeutic areas, including central nervous system (CNS) disorders, infectious diseases, and cancer.

The azetidinone ring is another important structural feature that contributes to the compound's complexity and potential biological activity. Azetidinones are known for their versatility in drug design, often serving as scaffolds for compounds with antimicrobial, anti-inflammatory, and antiviral properties. The presence of an amine group at the 3-position of the azetidinone ring further enhances the compound's potential to engage with biological targets through hydrogen bonding interactions.

Recent advancements in computational chemistry have enabled more efficient virtual screening and molecular docking studies, which are crucial for identifying promising candidates like 3-amino(pyridin-3-yl)methylazetidin-3-ol. These computational methods allow researchers to predict binding affinities and interactions between the compound and potential targets, thereby accelerating the drug discovery process. Preliminary simulations suggest that this molecule may exhibit significant binding affinity for certain enzymes and receptors, warranting further experimental validation.

The synthesis of 3-amino(pyridin-3-yl)methylazetidin-3-ol presents unique challenges due to its complex structural framework. However, modern synthetic techniques have made significant strides in addressing these challenges. For instance, transition-metal-catalyzed cross-coupling reactions have been instrumental in constructing the pyridine-methylazetidinone linkage efficiently. Additionally, protecting group strategies have been employed to ensure regioselective functionalization at multiple sites within the molecule.

In vitro studies have begun to explore the biological activity of 3-amino(pyridin-3-yl)methylazetidin-3-ol, with initial results indicating potential therapeutic relevance. For example, preliminary assays have shown modest inhibitory activity against certain enzymatic targets associated with inflammatory pathways. While these findings are encouraging, further research is needed to fully elucidate the compound's mechanism of action and optimize its pharmacological profile.

The development of novel drug candidates often involves iterative optimization based on structural modifications and biological evaluations. Future studies on 3-amino(pyridin-3-yl)methylazetidin-3-ol may focus on enhancing its solubility, improving its metabolic stability, or modifying its electronic properties to fine-tune its interactions with biological targets. Additionally, exploring analogs derived from this scaffold could provide insights into structure-function relationships and identify more potent derivatives.

The integration of machine learning and artificial intelligence into drug discovery has opened new avenues for accelerating the development of new therapeutics. These technologies can predict molecular properties and optimize synthetic routes with unprecedented speed and accuracy. By leveraging such tools, researchers can more rapidly identify promising derivatives of 3-amino(pyridin-3-yl)methylazetidin-3-ol and bring them closer to clinical validation.

In conclusion, 3-amino(pyridin-3-ylmethylazetidin 33 -0l (CAS No .2172559 -39 -4 ) represents a fascinating molecule with significant potential in pharmaceutical research . Its unique structural features , combined with recent advances in synthetic chemistry and computational biology , make it a compelling candidate for further exploration . As research continues , this compound holds promise for contributing to the development of novel therapeutic agents that address unmet medical needs . p >